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Abstract
5-Methoxyuridine (mo⁵U) is a naturally occurring modified nucleoside found in the transfer

RNA (tRNA) of certain bacteria. In recent years, it has garnered significant attention in the field

of mRNA therapeutics. Its incorporation into in vitro transcribed (IVT) mRNA has been shown to

be a potent strategy for evading the innate immune system, thereby enhancing the stability and

translational efficiency of mRNA-based drugs and vaccines. This technical guide provides an

in-depth overview of the fundamental properties of 5-methoxyuridine, including its

physicochemical characteristics, biological role, and impact on innate immune signaling

pathways. Detailed experimental protocols for its synthesis and analysis are also presented to

support further research and development in this area.

Core Properties of 5-Methoxyuridine
5-methoxyuridine is a derivative of the pyrimidine nucleoside uridine, with a methoxy group (-

OCH₃) substituted at the C5 position of the uracil base.[1] This modification imparts unique

chemical and biological properties to the molecule.
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Physicochemical Properties
A summary of the key physicochemical properties of 5-methoxyuridine is presented in Table

1.

Property Value Reference

Chemical Formula C₁₀H₁₄N₂O₇ [1]

Molecular Weight 274.23 g/mol [1]

Melting Point 217–218 °C [2]

Appearance White solid [2]

UV λmax 278 nm (in Tris-HCl, pH 7.5) [3]

Extinction Coefficient (ε) 8.3 L mmol⁻¹ cm⁻¹ (at 278 nm) [3]

Table 1: Physicochemical Properties of 5-Methoxyuridine

Solubility
Specific quantitative solubility data for 5-methoxyuridine in various solvents is not readily

available in the literature. However, based on the properties of similar nucleosides like 5-

methyluridine, it is expected to have some solubility in water and polar organic solvents such as

DMSO and ethanol. For 5-methyluridine, the solubility is approximately 5 mg/mL in PBS (pH

7.2), 10 mg/mL in DMSO, and 16 mg/mL in dimethylformamide.[4]

Spectroscopic Data
Detailed spectroscopic data with peak assignments for 5-methoxyuridine is not extensively

published. For reference, the expected spectral characteristics are outlined below based on the

analysis of similar uridine derivatives.[5]

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the ribose

sugar protons, the C6-H proton of the uracil ring, and a singlet for the methoxy group

protons.
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¹³C NMR: The carbon NMR spectrum will display distinct peaks for the carbons of the ribose

moiety and the uracil base, including the carbon of the methoxy group.

FTIR: The infrared spectrum will exhibit characteristic absorption bands for O-H, N-H, C-H,

C=O, and C-O stretching and bending vibrations, consistent with its molecular structure.[5]

Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the

molecular weight of 5-methoxyuridine. Fragmentation patterns can provide further

structural information.[1]

Biological Role and Significance
Natural Occurrence and Biosynthesis
5-methoxyuridine is a naturally occurring modification found at the wobble position (position

34) of the anticodon in certain tRNAs of Gram-positive bacteria, such as Bacillus subtilis. It is

believed to play a role in enhancing the fidelity of translation.

The biosynthesis of 5-methoxyuridine proceeds from the precursor 5-hydroxyuridine (ho⁵U).

[4][6] The methyl group is transferred from S-adenosylmethionine (SAM) to the 5-hydroxyl

group of ho⁵U, a reaction catalyzed by a specific methyltransferase.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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